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Compound of Interest

Compound Name: N-Pivaloylglycine

Cat. No.: B010963 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-Pivaloylglycine could not be located.

The following guidance is based on general best practices for handling solid laboratory

chemicals with unknown hazards and information from SDSs of structurally similar compounds,

which suggest potential for skin, eye, and respiratory irritation. It is imperative to handle this

compound with caution and adhere to the principle of "As Low As Reasonably Achievable"

(ALARA) for exposure.

This document provides essential safety protocols, operational procedures, and disposal plans

for laboratory personnel, including researchers, scientists, and drug development

professionals, working with N-Pivaloylglycine.

I. Immediate Safety and Hazard Information
While specific hazard data for N-Pivaloylglycine is not readily available, it should be treated

as a potentially hazardous substance. Based on analogous compounds, potential hazards may

include:

Skin Irritation: May cause redness and discomfort upon contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.

Harmful if Swallowed: Ingestion may lead to adverse health effects.
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Emergency First Aid Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the required PPE for handling N-Pivaloylglycine.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 or OSHA 29

CFR 1910.133 standards. A

face shield should be worn in

addition to goggles when there

is a risk of splashing or

significant dust generation.

Protects against airborne

particles and potential

splashes.

Hand Protection

Nitrile or neoprene gloves.

Inspect gloves for integrity

before use. Double gloving is

recommended for extended

handling periods or when

preparing solutions.

Prevents direct skin contact

with the chemical.

Body Protection
A fully buttoned, long-sleeved

laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator should

be used when handling the

powder outside of a certified

chemical fume hood or glove

box, or when dust generation

is likely.

Minimizes the inhalation of

airborne particles.

Foot Protection Closed-toe, closed-heel shoes.
Protects feet from spills and

falling objects.

III. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of N-Pivaloylglycine from

receipt to use in experimental protocols.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.
Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.
The recommended storage temperature is typically between 2°C and 8°C.[1][2]
Ensure the container is tightly sealed when not in use.

2. Weighing and Aliquoting (Solid Form):

All weighing and handling of the solid compound should be performed in a certified chemical
fume hood or a glove box to control dust.
Before starting, ensure the work area is clean and uncluttered.
Use appropriate tools (e.g., spatulas, weighing paper) and handle them carefully to minimize
dust generation.
After weighing, securely seal the primary container and the prepared aliquot.

3. Solution Preparation:

When preparing solutions, slowly add the solid N-Pivaloylglycine to the solvent to avoid
splashing.
If the dissolution process is exothermic, use an ice bath to control the temperature.
Ensure the solution is well-mixed before use.

IV. Disposal Plan
Proper disposal of N-Pivaloylglycine and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All solid waste, including unused N-Pivaloylglycine, contaminated gloves, weighing paper,
and other disposable materials, must be collected in a designated, clearly labeled hazardous
waste container.
Do not mix this waste stream with other laboratory waste unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.

2. Liquid Waste:

Solutions containing N-Pivaloylglycine should be collected in a separate, labeled
hazardous waste container for liquid chemical waste.
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Do not dispose of N-Pivaloylglycine solutions down the drain.

3. Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be
collected as hazardous liquid waste.
After rinsing, deface the label on the empty container before disposing of it according to
institutional guidelines.

4. Final Disposal:

All hazardous waste must be disposed of through your institution's EHS-approved hazardous
waste management program.

V. Quantitative Data Summary
Parameter Value Source

CAS Number 23891-96-5 [1][2]

Molecular Formula C₇H₁₃NO₃ [1][2]

Molecular Weight 159.18 g/mol [1][2]

Storage Temperature 2-8°C [1][2]

VI. Experimental Workflow Diagram
The following diagram illustrates the key stages in the safe handling and disposal of N-
Pivaloylglycine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b010963?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sial/03535
https://www.sigmaaldrich.com/US/en/product/sial/03535
https://www.sigmaaldrich.com/US/en/product/sial/03535
https://www.sigmaaldrich.com/US/en/product/sial/03535
https://www.sigmaaldrich.com/US/en/product/sial/03535
https://www.sigmaaldrich.com/US/en/product/sial/03535
https://www.sigmaaldrich.com/US/en/product/sial/03535
https://www.sigmaaldrich.com/US/en/product/sial/03535
https://www.benchchem.com/product/b010963?utm_src=pdf-body
https://www.benchchem.com/product/b010963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase Handling Phase (in Fume Hood)

Disposal Phase

Receiving and
Inspection

Secure Storage
(2-8°C)

Intact Container
Donning Required

PPE
Weighing Solid

N-Pivaloylglycine
Solution

Preparation Experimental Use

Solid Waste
Collection

Liquid Waste
Collection

Area and Equipment
Decontamination

EHS Hazardous
Waste Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of N-Pivaloylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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